4-N-Cyclopropyl-4-N-[1-(3-fluorophenyl)sulfonylpiperidin-4-yl]-6-N,6-N-dimethylpyrimidine-4,6-diamine

• IUPAC Name: 4-N-cyclopropyl-4-N-[1-(3-fluorophenyl)sulfonylpiperidin-4-yl]-6-N,6-N-dimethylpyrimidine-4,6-diamine
• InChI: InChI=1S/C20H26FN5O2S/c1-24(2)19-13-20(23-14-22-19)26(16-6-7-16)17-8-10-25(11-9-17)29(27,28)18-5-3-4-15(21)12-18/h3-5,12-14,16-17H,6-11H2,1-2H3
• InChI Key: IGJNIPZRUKCLMF-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=CC(=NC=N1)N(C2CC2)C3CCN(CC3)S(=O)(=O)C4=CC=CC(=C4)F
• Molecular Formula: C20H26FN5O2S
• Molecular Weight: 419.5 g/mol

Description

This compound is a pyrimidine derivative. Pyrimidines are aromatic heterocyclic organic compounds similar to pyridine and benzene. They have two nitrogen atoms at positions 1 and 3 in the ring. The presence of the sulfonyl group and the piperidine ring suggests that this compound might have interesting chemical properties and could be used in a variety of chemical reactions.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, starting with the formation of the pyrimidine ring, followed by the introduction of the various substituents. The exact synthetic route would depend on the specific reactivity and compatibility of the different functional groups.

Molecular Structure Analysis

The molecular structure of this compound, as suggested by its name, is likely to be quite complex. The cyclopropyl and dimethyl groups are likely to add steric bulk, while the sulfonyl group could potentially participate in hydrogen bonding.

Chemical Reactions Analysis

As a pyrimidine derivative, this compound could potentially participate in a variety of chemical reactions. The reactivity of the compound would be influenced by the electron-withdrawing or electron-donating nature of the substituents.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Factors such as polarity, molecular size, and the presence of functional groups all influence properties like solubility, melting point, and reactivity.

Mechanism of Action

Without specific context, it’s difficult to predict the exact mechanism of action of this compound. If it’s intended for use as a drug, its mechanism would depend on the specific biological target. Pyrimidine derivatives are often used in drugs, including antiviral and anticancer agents.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties. As with all chemicals, appropriate safety precautions should be taken when handling and storing this compound.

Future Directions

The future research directions for this compound could be vast, depending on its properties and potential applications. It could be explored for use in pharmaceuticals, as a building block in synthetic chemistry, or for other purposes.